Cas no 178870-13-8 (N-[4-methoxy-3-(prop-2-en-1-yloxy)phenyl]-2-methylfuran-3-carbothioamide)

N-[4-methoxy-3-(prop-2-en-1-yloxy)phenyl]-2-methylfuran-3-carbothioamide structure
178870-13-8 structure
Product Name:N-[4-methoxy-3-(prop-2-en-1-yloxy)phenyl]-2-methylfuran-3-carbothioamide
CAS No:178870-13-8
MF:C16H17NO3S
MW:303.376083135605
CID:1367168
PubChem ID:3000889
Update Time:2025-04-20

N-[4-methoxy-3-(prop-2-en-1-yloxy)phenyl]-2-methylfuran-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-methoxy-3-(prop-2-en-1-yloxy)phenyl]-2-methylfuran-3-carbothioamide
    • N-(4-methoxy-3-prop-2-enoxyphenyl)-2-methylfuran-3-carbothioamide
    • UC39
    • NSC-650064
    • NCI60_017495
    • 2-Methyl-furan-3-carbothioic acid, (3-allyloxy-4-methoxy-phenyl)-amide
    • NSC 650064
    • DTXSID30170568
    • NSC650064
    • CHEMBL1964349
    • N-(3-allyloxy-4-methoxy-phenyl)-2-methyl-furan-3-carbothioamide
    • 3-Furancarbothioamide, N-(4-methoxy-3-(2-propenyloxy)phenyl)-2-methyl-
    • 3-FURANCARBOTHIOAMIDE, N-(4-METHOXY-3-(2-PROPEN-1-YLOXY)PHENYL)-2-METHYL-
    • 178870-13-8
    • RS28UCN0G2
    • UNII-RS28UCN0G2
    • 3-Furancarbothioamide, N-[4-methoxy-3-(2-propenyloxy) phenyl]-2-methyl-
    • 3-Furancarbothioamide, N-[4-methoxy-3-(2-propenyloxy)phenyl]-2-methyl-
    • N-(4-Methoxy-3-(2-propenyloxy)phenyl)-2-methyl-3-furancarbothioamide
    • Inchi: 1S/C16H17NO3S/c1-4-8-20-15-10-12(5-6-14(15)18-3)17-16(21)13-7-9-19-11(13)2/h4-7,9-10H,1,8H2,2-3H3,(H,17,21)
    • InChI Key: MEAQEWKWEUTTNV-UHFFFAOYSA-N
    • SMILES: S=C(C1C=COC=1C)NC1=CC=C(C(=C1)OCC=C)OC

Computed Properties

  • Exact Mass: 303.09301
  • Monoisotopic Mass: 303.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 75.7Ų

Experimental Properties

  • PSA: 43.63
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